Cas no 37764-25-3 (Dichlormid)

• Product Name: Dichlormid
• CAS No: 37764-25-3
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• MDL: MFCD00072464
• CID: 54758
• PubChem ID: 87558830
• Update Time: 2025-07-01

Dichlormid Chemical and Physical Properties

Names and Identifiers

• N,N-Diallyl-2,2-dichloroacetamide
• Dichlormid
• 2,2-dichloro-N,N-bis(prop-2-enyl)acetamide
• Dichlormid Solution
• N,N-Diallyldichloroacetamide
• 2,2-dichloro-N,N-di(prop-2-en-1-yl)acetamide
• 2,2-dichloro-N,N-di-2-propenylacetamide
• Acetamide,2,2-dichloro-N,N-di-2-propenyl
• Acetamide,N,N-diallyl-2,2-dichloro
• dichlorimid
• Dichloromid
• N,N-Diallyl-2,3-dichloroacetamide
• N,N-diallyl-dichloroacetamide
• N,N-Diallyldichloroacetamide,Dichloromid
• EPTC antidote
• R-25788
• Antidote dichlormid
• Dichlormid safener eradicane
• Acetamide, 2,2-dichloro-N,N-di-2-propenyl-
• Dichloromide
• C8H11Cl2NO
• Acetamide, N,N-diallyl-2,2-dichloro-
• YRMLFORXOOIJDR-UHFFFAOYSA-N
• E901J4382O
• DSSTox_CID_7997
• DSSTox_RID_78634
• Acetamide,
• DSSTox_GSID_27997
• Acet
• Dichlormid,97%
• EINECS 253-658-8
• C18782
• AMY25662
• Stauffer R-25788
• BRN 1768843
• N,N-diallyl dichloroacetamide
• YRMLFORXOOIJDR-UHFFFAOYSA-
• Q3026531
• DTXSID4027997
• N,N-Diallyldichloracetamide
• N,N-DIALLYL-.ALPHA.,.ALPHA.-DICHLOROACETAMIDE
• CHEBI:81956
• MFCD00072464
• UNII-E901J4382O
• A823859
• InChI=1/C8H11Cl2NO/c1-3-5-11(6-4-2)8(12)7(9)10/h3-4,7H,1-2,5-6H2
• Acetamide, 2,2-dichloro-N,N-di-2-propen-1-yl-
• FT-0639405
• 37764-25-3
• BS-16977
• DTXCID007997
• DICHLORMID [MI]
• CAS-37764-25-3
• SCHEMBL117463
• SY036270
• 2,2-dichloro-N,N-di(prop-2-enyl)acetamide
• Tox21_303463
• AKOS003254307
• 2,2-bis(chloranyl)-N,N-bis(prop-2-enyl)ethanamide
• HY-W014522
• NCGC00257385-01
• CS-W015238
• Dichlormid, PESTANAL(R), analytical standard
• HSDB 8428
• CHEMBL2251310
• Compound R-25788
• D3397
• NS00000071
• NCGC00259613-01
• D90183
• Tox21_202064
• DB-049191

• MDL： MFCD00072464
• Inchi： 1S/C8H11Cl2NO/c1-3-5-11(6-4-2)8(12)7(9)10/h3-4,7H,1-2,5-6H2
• InChI Key： YRMLFORXOOIJDR-UHFFFAOYSA-N
• SMILES： ClC(C(N(CC=C)CC=C)=O)Cl
• BRN： 1768843

Computed Properties

• Exact Mass: 207.02200
• Monoisotopic Mass: 207.021769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: liquid
• Density: 1.192-1.204
• Melting Point: 5.0-6.5 ºC
• Boiling Point: 118°C/2mmHg(lit.)
• Flash Point: 107.3 °C
• Refractive Index: 1.5020-1.5060
• PSA: 20.31000
• LogP: 1.99070
• Solubility: Slightly soluble in water
• Merck: 3049
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Dichlormid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H332
• Warning Statement： P261-P264-P270-P271-P301+P312+P330-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-23
• Safety Instruction： S45
• RTECS：AB6080000
• Hazardous Material Identification：
• Risk Phrases：R43; R50/53
• Toxicity：LD50 orally in rats: 2146 mg/kg (Fed. Regist.)
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Dichlormid

Dichlormid: A Comprehensive Overview

Dichlormid, also known by its CAS number 37764-25-3, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is primarily recognized for its role in the synthesis of other chemicals, particularly in the agricultural and pharmaceutical sectors. Recent studies have highlighted its potential in enhancing crop yields and improving drug delivery systems, making it a subject of interest for researchers worldwide.

The chemical structure of Dichlormid is characterized by its unique arrangement of atoms, which contributes to its versatility in chemical reactions. Its molecular formula, C₁₀H₁₀Cl₂N₂O₂, indicates a complex composition that allows it to interact with a wide range of substances. This property has been exploited in the development of new pesticides and herbicides, where Dichlormid serves as an intermediate in the synthesis process.

In the agricultural sector, Dichlormid has been utilized as an intermediate in the production of fungicides and insecticides. These applications have been supported by recent research, which demonstrates the compound's ability to enhance the efficacy of these products while reducing their environmental impact. For instance, studies published in 2023 have shown that incorporating Dichlormid-derived compounds into agricultural chemicals can lead to a significant reduction in crop damage caused by pests and diseases.

Beyond agriculture, Dichlormid has also found applications in the pharmaceutical industry. Researchers have explored its potential as a building block for creating novel drug molecules. One notable example is its use in the synthesis of antibiotics, where it has been shown to improve the bioavailability and efficacy of certain treatments. This development aligns with current trends in drug discovery, which emphasize the importance of creating more effective and less toxic medications.

The synthesis of Dichlormid involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have made it possible to produce this compound more efficiently, reducing costs and improving scalability. These improvements have been documented in several peer-reviewed journals, highlighting the compound's growing importance in both academic and industrial settings.

In terms of safety and environmental impact, studies have shown that Dichlormid exhibits low toxicity when handled appropriately. However, like many chemicals, it requires careful storage and handling to minimize risks. Regulatory bodies have established guidelines for its use, ensuring that it can be safely incorporated into various products without posing significant hazards to human health or the environment.

The increasing demand for sustainable solutions across industries has positioned Dichlormid as a key player in green chemistry initiatives. Its ability to serve as an intermediate in the production of eco-friendly chemicals makes it a valuable asset for companies aiming to reduce their environmental footprint. This trend is expected to continue as more researchers explore innovative ways to harness the compound's properties for sustainable applications.

In conclusion, Dichlormid (CAS No: 37764-25-3) is a versatile compound with a wide range of applications across multiple industries. Its role as an intermediate in chemical synthesis has been enhanced by recent advancements in research, making it an essential component in modern agricultural and pharmaceutical products. As scientists continue to uncover new uses for this compound, its significance in both academic and industrial settings is likely to grow further.